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Compound of Interest

Compound Name: Z164597606

Cat. No.: B15139258 Get Quote

This document provides critical safety and logistical guidance for researchers, scientists, and

drug development professionals handling substance Z164597606. The following procedures

are designed to ensure a safe laboratory environment and proper disposal of hazardous

materials.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure through inhalation, ingestion, or skin

contact. The required PPE for handling Z164597606 is summarized in the table below.
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Protection Type
Specific PPE

Required
Material/Standard Purpose

Hand Protection

Chemical-resistant

gloves (double-gloving

recommended)

Nitrile or Neoprene

To prevent skin

contact and

absorption.

Eye Protection

Safety glasses with

side shields or

chemical splash

goggles

ANSI Z87.1 certified

To protect eyes from

splashes and airborne

particles.

Respiratory Protection

NIOSH-approved

respirator with

appropriate cartridges

for organic vapors and

particulates

Varies by

concentration; consult

safety officer

To prevent inhalation

of dust or vapors.

Body Protection

Disposable lab coat or

gown with long

sleeves and tight cuffs

Non-woven

microporous material

To protect skin and

clothing from

contamination.

Foot Protection Closed-toe shoes

Leather or other

chemical-resistant

material

To protect feet from

spills.

Operational Plan for Handling
2.1. Engineering Controls:

Ventilation: All handling of Z164597606 powder must be conducted in a certified chemical

fume hood or a containment ventilated enclosure (CVE).

Weighing: Use an analytical balance inside a ventilated enclosure to minimize aerosol

generation.

2.2. Procedural Steps:
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Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area by lining it with absorbent, disposable bench paper.

Weighing and Aliquoting: Carefully weigh the required amount of Z164597606. Use

appropriate tools (e.g., non-sparking spatulas) to handle the powder.

Solution Preparation: If preparing a solution, slowly add the powder to the solvent to avoid

splashing. Cap the container securely and mix gently.

Post-Handling: After handling, decontaminate all surfaces and equipment. Remove and

dispose of PPE as described in the disposal plan.

Hygiene: Wash hands thoroughly with soap and water after removing gloves.

Emergency Procedures
Skin Contact: Immediately remove contaminated clothing. Wash the affected area with

copious amounts of water for at least 15 minutes. Seek medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.

Spill: Evacuate the area. For small spills, use an appropriate absorbent material and

decontaminate the area. For large spills, contact the emergency response team.

Disposal Plan
Solid Waste: All solid waste contaminated with Z164597606 (e.g., gloves, bench paper,

pipette tips) must be collected in a designated, labeled hazardous waste container.

Liquid Waste: All liquid waste containing Z164597606 must be collected in a designated,

labeled hazardous waste container. Do not pour down the drain.
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Container Disposal: Empty containers that held Z164597606 should be triple-rinsed with an

appropriate solvent, and the rinsate collected as hazardous liquid waste. The rinsed

container can then be disposed of according to institutional guidelines.

Experimental Protocol: Preparation of a 10 mM
Stock Solution of Z164597606 in DMSO
This protocol outlines the steps for safely preparing a 10 mM stock solution of Z164597606,

assuming a molecular weight of 500 g/mol .

Materials:

Z164597606 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Ventilated containment enclosure

Appropriate glassware (e.g., volumetric flask)

Micropipettes and sterile, filtered tips

Vortex mixer

Procedure:

Calculate Required Mass: To prepare 10 mL of a 10 mM solution, calculate the required

mass of Z164597606:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass = 0.010 mol/L x 0.010 L x 500 g/mol = 0.05 g (50 mg)

Weighing: Inside a ventilated enclosure, carefully weigh 50 mg of Z164597606 into a suitable

container.
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Dissolution: Add a portion of the DMSO (e.g., 8 mL) to the container with the Z164597606
powder.

Mixing: Cap the container and vortex gently until the powder is completely dissolved.

Final Volume Adjustment: Add DMSO to bring the final volume to 10 mL.

Storage: Store the stock solution in a properly labeled, sealed container at the recommended

temperature (e.g., -20°C or -80°C).

Visualizations
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Caption: Workflow for Safe Handling of Z164597606.
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Caption: Emergency Response Logic for Z164597606 Incidents.

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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